Einecs 252-134-6

• CAS No.: 34664-47-6
• Molecular Formula: C32H26CoN10O8S2.Na; C32H26CoN10NaO8S2
• Molecular Weight: 824.7 g/mol
• IUPAC Name: sodium;cobalt(3+);5-methyl-4-[(2-oxido-5-sulfamoylphenyl)diazenyl]-2-phenylpyrazol-3-olate
• InChI: InChI=1S/2C16H15N5O4S.Co.Na/c2*1-10-15(16(23)21(20-10)11-5-3-2-4-6-11)19-18-13-9-12(26(17,24)25)7-8-14(13)22;;/h2*2-9,22-23H,1H3,(H2,17,24,25);;/q;;+3;+1/p-4
• InChI Key: IDVOFRCMHOGTPH-UHFFFAOYSA-J
• Canonical SMILES: CC1=NN(C(=C1N=NC2=C(C=CC(=C2)S(=O)(=O)N)[O-])[O-])C3=CC=CC=C3.CC1=NN(C(=C1N=NC2=C(C=CC(=C2)S(=O)(=O)N)[O-])[O-])C3=CC=CC=C3.[Na+].[Co+3]

Description

EINECS 252-134-6 corresponds to Acid Yellow 137 (CAS No. 34664-47-6), a synthetic acid dye belonging to the azo dye class. Acid Yellow 137 is characterized by its sulfonic acid groups, which enhance water solubility, making it suitable for textile dyeing applications. It is listed in the European Inventory of Existing Commercial Chemical Substances (EINECS) and regulated under REACH Annex VI for toxicological assessments .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for Einecs 252-134-6 would likely involve large-scale chemical synthesis using optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and pressures, as well as purification steps such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

Einecs 252-134-6 can undergo various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Reaction where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Einecs 252-134-6 has various applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for potential therapeutic properties or as a precursor to pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action for Einecs 252-134-6 would depend on its specific application. In a biochemical context, it might interact with specific enzymes or receptors, influencing biological pathways. The molecular targets and pathways involved would be identified through experimental studies, often involving techniques such as molecular docking, enzyme assays, and cellular assays.

Comparison with Similar Compounds

Research Implications and Limitations

• Data Gaps : Specific physicochemical and ecotoxicological data for Acid Yellow 137 are scarce, necessitating reliance on analogs for regulatory compliance .
• Regulatory Reliance : The European Chemicals Agency (ECHA) leverages read-across models to prioritize high-risk compounds, reducing dependency on animal testing .